Cas no 791068-99-0 (4-Ethynyl-2-hydroxybenzaldehyde)

• Product Name: 4-Ethynyl-2-hydroxybenzaldehyde
• CAS No: 791068-99-0
• MF: C₉H₆O₂
• MW: 146.14274263382
• CID: 6790517
• PubChem ID: 130024600
• Update Time: 2025-06-26

4-Ethynyl-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22017338
• 791068-99-0
• 4-ethynyl-2-hydroxybenzaldehyde
• 4-Ethynyl-2-hydroxybenzaldehyde

• Inchi： 1S/C9H6O2/c1-2-7-3-4-8(6-10)9(11)5-7/h1,3-6,11H
• InChI Key： SFXZYVWOUZAKRL-UHFFFAOYSA-N
• SMILES： OC1C=C(C#C)C=CC=1C=O

Computed Properties

• Exact Mass: 146.036779430g/mol
• Monoisotopic Mass: 146.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Ethynyl-2-hydroxybenzaldehyde

Professional Introduction to 4-Ethynyl-2-hydroxybenzaldehyde (CAS No. 791068-99-0)

4-Ethynyl-2-hydroxybenzaldehyde, identified by the Chemical Abstracts Service (CAS) number 791068-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative features a unique structural motif, combining a hydroxyl group and an ethynyl substituent on a benzene ring, which endows it with distinct reactivity and potential applications in medicinal chemistry. The compound's dual functionalization makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The ethynyl group at the para position relative to the hydroxyl substituent introduces reactivity that is highly conducive to further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These transformations are pivotal in constructing complex molecular architectures, enabling the design of intricate pharmacophores for drug discovery programs. In recent years, the strategic incorporation of ethynyl functionalities has been exploited in the synthesis of small-molecule inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

4-Ethynyl-2-hydroxybenzaldehyde has also been explored as a precursor in the development of fluorescent probes and imaging agents. The presence of both a hydroxyl and an aldehyde group provides multiple handles for conjugation with biomolecules or for further derivatization into probes with enhanced photophysical properties. Advanced techniques in fluorescence microscopy have leveraged such compounds to develop sensitive detection tools for biological assays, facilitating high-throughput screening and mechanistic studies in cellular environments.

Recent studies have highlighted the utility of 4-Ethynyl-2-hydroxybenzaldehyde in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The aldehyde functionality serves as a versatile entry point for constructing nitrogen-containing heterocycles through condensation reactions with various nitrogen-rich precursors. These heterocycles exhibit a broad spectrum of biological activities, making them attractive candidates for further medicinal chemistry optimization.

The pharmaceutical industry has shown particular interest in derivatives of 4-Ethynyl-2-hydroxybenzaldehyde due to their potential as scaffolds for kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, most notably cancer. By modifying the core structure of 4-Ethynyl-2-hydroxybenzaldehyde, researchers have generated libraries of compounds that exhibit inhibitory activity against specific kinases. This approach has led to the identification of lead compounds that are being advanced into preclinical development pipelines.

In addition to its role in drug discovery, 4-Ethynyl-2-hydroxybenzaldehyde has found applications in materials science, particularly in the synthesis of conductive polymers and organic electronic materials. The ethynyl group's ability to participate in π-conjugation systems makes it an ideal candidate for designing materials with enhanced electronic properties. Such polymers have potential applications in flexible electronics, organic light-emitting diodes (OLEDs), and solar cells.

The synthesis of 4-Ethynyl-2-hydroxybenzaldehyde typically involves multi-step organic transformations that begin with readily available aromatic precursors. A common synthetic route involves the selective bromination or chlorination of a benzene derivative followed by Sonogashira coupling to introduce the ethynyl group. Subsequent hydroxylation or oxidation steps yield the final product. The efficiency and scalability of these synthetic pathways are critical for industrial applications, where large quantities of high-purity material are required.

The chemical properties of 4-Ethynyl-2-hydroxybenzaldehyde make it a valuable building block for diverse chemical transformations. Its ability to undergo nucleophilic addition reactions allows for the facile introduction of various functional groups, while its aromaticity provides stability under a range of reaction conditions. These attributes have made it a staple reagent in synthetic organic chemistry laboratories worldwide.

As research continues to uncover new applications for 4-Ethynyl-2-hydroxybenzaldehyde, its importance as an intermediate compound is likely to grow. Advances in synthetic methodologies and an increasing demand for specialized building blocks will drive further exploration into its utility across multiple disciplines. The compound's unique structural features offer unparalleled flexibility in molecular design, ensuring its continued relevance in both academic and industrial settings.